Cas no 1807176-63-1 (Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate
• CAS No: 1807176-63-1
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4957145
• Update Time: 2025-05-20

Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate

• Inchi： 1S/C11H11NO4/c1-2-16-11(15)10-7(5-12)3-4-9(14)8(10)6-13/h3-4,13-14H,2,6H2,1H3
• InChI Key： ACFRHKUOQKMCGO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC=C(C=1CO)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 1.2
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate

Ethyl 6-Cyano-3-Hydroxy-2-(Hydroxymethyl)Benzoate: A Comprehensive Overview

Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate, also known by its CAS number 1807176-63-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 6-position, a hydroxyl group at the 3-position, and a hydroxymethyl group at the 2-position. The ethyl ester functionality further adds to its chemical complexity and potential applications.

The benzoate moiety in Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate serves as the central framework, with substituents positioned strategically to influence its chemical reactivity and biological activity. The cyano group at the 6-position introduces electron-withdrawing effects, which can enhance the compound's ability to participate in various chemical reactions. Meanwhile, the hydroxy group at the 3-position and the hydroxymethyl group at the 2-position contribute to hydrogen bonding capabilities, potentially influencing solubility and bioavailability.

Recent studies have highlighted the potential of Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate in drug discovery. Researchers have explored its role as a precursor for more complex molecules with therapeutic potential. For instance, modifications to the ethoxy group have been investigated to improve pharmacokinetic properties such as absorption and metabolism. Additionally, the compound has been studied for its ability to act as a building block in the synthesis of bioactive agents targeting specific diseases.

The synthesis of Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate involves a series of well-established organic reactions. Key steps include the formation of the benzoate ester through esterification reactions and subsequent substitution reactions to introduce the cyano and hydroxymethyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental perspective, Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural environments. However, further studies are required to fully understand its long-term effects on ecosystems.

In terms of applications, Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Looking ahead, ongoing research into Ethyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate is expected to uncover new insights into its chemical reactivity and biological activity. Collaborative efforts between chemists and biologists are likely to drive innovation in areas such as drug delivery systems and advanced materials.